N-(2-ethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O3S/c1-2-29-17-11-7-6-10-16(17)23-18(27)13-30-21-24-19-15(20(28)25-21)12-22-26(19)14-8-4-3-5-9-14/h3-12H,2,13H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: CDFOOCLBWFLTAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C=NN3C4=CC=CC=C4)C(=O)N2
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol

Description

N-(2-ethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of various derivatives related to this compound. For instance, a study described the synthesis of alkoxyphthalimide derivatives of 3-(4-substituted phenyl)-6,6-diphenyl-3,3a-dihydro-2H-imidazo[2,1-b]pyrazolo[3,4-d][1,3]thiazol-7(6H)-one and their antimicrobial activities, suggesting their potential as chemotherapeutic agents (R. Dangi, Nasir Hussain, G. L. Talesara, 2011).

Biological Evaluation

Several studies have explored the biological activities of these compounds. For example, derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide were synthesized and tested for their anticancer activity, showing inhibitory effects against various cancer cell lines (M. M. Al-Sanea, D. G. Parambi, M. Shaker, et al., 2020). Another study evaluated heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, highlighting the multifaceted potential of these compounds (M. Faheem, 2018).

Antimicrobial and Antitumor Evaluations

Research has also extended to the antimicrobial and antitumor evaluations of these compounds. Novel thienopyrimidine linked rhodanine derivatives were synthesized and demonstrated potent antibacterial and antifungal activities (Nagaraju Kerru, S. Maddila, Sreedhar Sobhanapuram, et al., 2019). Additionally, the synthesis of pyrazole, thiophene, thieno[2,3-b]pyridine, and thiazole derivatives, together with their anti-tumor evaluations, revealed significant inhibitory effects on various tumor cell lines, suggesting their potential in cancer therapy (R. Mohareb, A. Abdallah, M. Abdelaziz, 2014).

Antioxidant Activity

The exploration of antioxidant activities is another area of interest. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives were studied for their antioxidant activity, demonstrating significant potential (K. Chkirate, S. Fettach, K. Karrouchi, et al., 2019).